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Compound of Interest

Compound Name: ZINC08792229

Cat. No.: B611941

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling ZINC08792229 (Zinc) in a laboratory setting. Adherence to these
guidelines is crucial for ensuring the safety of all personnel.

Hazard Identification and Toxicology Data

ZINC0879222eno0 (Zinc) presents several potential hazards. While solid zinc metal has low
toxicity, the fine powder can form explosive mixtures in the air, and heating it to high
temperatures can produce hazardous zinc oxide fumes.[1] Contact with acids or alkalis can
generate flammable hydrogen gas.[1]

Metric Value Species Reference

Oral LD50 1260 mg/kg Rat [2]

Dust may cause lung
Acute Effects o - [3]
irritation.

May cause eye
Eye Contact o - [2]
irritation.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling
ZINC08792229.
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Equipment Type Specification

Chemical safety goggles or a face shield

Eye Protection
approved under NIOSH or EN 166 standards.[4]

Compatible, chemical-resistant gloves. Gloves
Hand Protection must be inspected before use and disposed of

after contamination.[4]

A lab coat or other protective clothing to prevent

Body Protection ]
skin contact.

For operations that may generate dust, a self-

Respiratory contained breathing apparatus should be used.

[5]

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood, to avoid the
accumulation of dust or fumes.[4]

Keep the compound away from heat, sparks, and open flames.[6]
Ground all equipment containing the material to prevent static discharge.[6]
Have an appropriate fire extinguisher (Class D for metal fires) readily available.[3]
Ensure safety shower and eyewash stations are accessible and operational.
. Handling the Compound:
Avoid creating dust when handling the solid material.[4]
Use appropriate tools for transferring the substance to minimize dust generation.

Keep the container tightly closed when not in use.[6]
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Avoid contact with incompatible materials such as strong oxidizing agents, acids, and alkalis.

[2][6]

3. In Case of a Spill:

Evacuate personnel from the immediate area.

Control the source of the spill if it is safe to do so.

Sweep up the spilled material without creating dust.[3][4]

Place the collected material into a suitable, sealed container for disposal.[3][4]

Ventilate the area and wash the spill site after the material has been removed.[3][5]

Disposal Plan

Improper disposal of ZINC08792229 can pose environmental hazards. All waste must be
handled in accordance with local, state, and federal regulations.

1. Waste Characterization:

» All materials contaminated with ZINC08792229, including empty containers, gloves, and spill
cleanup materials, should be considered hazardous waste.

2. Containerization and Labeling:

o Collect all ZINC08792229 waste in a dedicated, compatible, and properly sealed container.

[4]

o Clearly label the waste container with "Hazardous Waste" and the chemical name
"ZINC08792229 (Zinc)".

¢ Indicate the start date of waste accumulation on the label.

3. Storage and Disposal:
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» Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials.

e Do not dispose of ZINC08792229 down the drain or in regular trash.[7][8]

« Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Workflow for Safe Handling of ZINC08792229
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Figure 1: Safe Handling Workflow for ZINC08792229

Click to download full resolution via product page

Caption: Workflow for the safe handling of ZINC08792229 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for ZINC08792229
(Zinc)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611941#personal-protective-equipment-for-handling-
zinc08792229]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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